Cas no 338792-57-7 ((4-Chlorophenyl){4-[(4-chlorophenyl)sulfinyl]butyl}oxo-lambda~4~-sulfane)

• Product Name: (4-Chlorophenyl){4-[(4-chlorophenyl)sulfinyl]butyl}oxo-lambda~4~-sulfane
• CAS No: 338792-57-7
• Molecular Formula: C₁₆H₁₆Cl₂O₂S₂
• Molecular Weight: 375.333040237427
• CID: 5025987

(4-Chlorophenyl){4-[(4-chlorophenyl)sulfinyl]butyl}oxo-lambda~4~-sulfane Properties

Names and Identifiers

• 1-chloro-4-[4-(4-chlorobenzenesulfinyl)butanesulfinyl]benzene
• Bionet1_001017
• HMS570O19
• (4-chlorophenyl){4-[(4-chlorophenyl)sulfinyl]butyl}oxo-lambda~4~-sulfane

• InChIKey： RWDYSSMDVBIEHM-UHFFFAOYSA-N
• Inchi： 1S/C16H16Cl2O2S2/c17-13-3-7-15(8-4-13)21(19)11-1-2-12-22(20)16-9-5-14(18)6-10-16/h3-10H,1-2,11-12H2
• SMILES： ClC1C=CC(=CC=1)S(CCCCS(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Heavy Atom Count: 22
• Complexity: 340
• XLogP3: 3.7
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenyl sulfoxides